Cas no 1807030-02-9 (2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride
• CAS No: 1807030-02-9
• MF: C₇H₂ClF₃N₂O₂S
• MW: 270.616189479828
• CID: 4807329
• Update Time: 2025-06-12

2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride

• Inchi： 1S/C7H2ClF3N2O2S/c8-16(14,15)5-1-3(7(10)11)6(9)4(2-12)13-5/h1,7H
• InChI Key： FSLBEXNQRNLDEZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(F)F)C(=C(C#N)N=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 2
• Topological Polar Surface Area: 79.2

Additional information on 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride

Professional Introduction to 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride (CAS No. 1807030-02-9)

2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride, with the CAS number 1807030-02-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of cyano, difluoromethyl, and fluoro substituents, contribute to its distinctive chemical properties and reactivity.

The< strong>2-cyano group in the molecule introduces a polar character, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The< strong>4-(difluoromethyl) moiety is known for its ability to modulate metabolic pathways and enhance binding affinity to enzymes and receptors. Additionally, the< strong>3-fluoro substituent contributes to the molecule's stability and electronic properties, making it a valuable intermediate in synthetic chemistry. The< strong>6-sulfonyl chloride functional group further enhances the compound's reactivity, allowing for further derivatization and functionalization in drug development processes.

In recent years, there has been a growing interest in developing novel pyridine-based compounds for their potential applications in treating various diseases. The< strong>2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride has been extensively studied for its pharmacological properties. Research indicates that this compound exhibits promising activity against a range of targets, including kinases and other enzymes involved in cancer progression. The combination of cyano, difluoromethyl, and fluoro groups synergistically enhances its binding affinity and selectivity, making it a valuable candidate for further development.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex pharmacophores. The< strong>6-sulfonyl chloride group provides a versatile handle for introducing additional functional groups through nucleophilic substitution reactions. This property has been exploited in the development of novel inhibitors targeting specific disease pathways. For instance, studies have shown that derivatives of this compound can effectively inhibit the activity of certain kinases by binding to their active sites and disrupting their function.

The< strong>difluoromethyl group is particularly noteworthy due to its ability to improve metabolic stability and bioavailability of drug candidates. This feature has been extensively utilized in the pharmaceutical industry to enhance the pharmacokinetic properties of small molecule drugs. In addition, the< strong>cyanopyridine scaffold is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antiviral effects. These properties make< strong>2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride a promising candidate for further exploration in drug discovery.

The synthesis of< strong>2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyano group typically involves cyanation reactions, while the incorporation of the difluoromethyl group often requires fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final step involves the introduction of the sulfonyl chloride group through chlorosulfonation followed by hydrolysis or direct sulfonylation methods.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-sulfonyl chloride (CAS No. 1807030-02-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, particularly in the treatment of cancer and other chronic diseases. As our understanding of its pharmacological properties grows, so too does its importance in advancing therapeutic strategies.